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Compound of Interest

Compound Name: Melitracen-d6 Hydrochloride

Cat. No.: B15144294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Melitracen pharmacokinetics across different

patient populations, based on currently available data. It is intended to be a valuable resource

for researchers, scientists, and professionals involved in drug development by highlighting both

what is known and where critical data are lacking, thereby identifying opportunities for future

research.

Data Summary
The primary source of quantitative pharmacokinetic data for Melitracen comes from a

bioequivalence study conducted in healthy Chinese volunteers.[1][2] This study provides a

baseline for understanding the drug's behavior in a controlled population. Data on Melitracen

levels in specific patient populations, such as the elderly or those with hepatic or renal

impairment, is sparse. The following table summarizes the key pharmacokinetic parameters of

a single 10 mg dose of Melitracen in healthy adults.
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Patient
Popula
tion

Condit
ion

N
Dose
(mg)

Cmax
(ng/mL
)

Tmax
(hr)

AUC0-t
(ng·hr/
mL)

AUC0-
∞
(ng·hr/
mL)

t½ (hr)

Healthy

Adult

Volunte

ers

Fasted 23 10
10.8 ±

3.3

4.0

(2.0-

8.0)

569 ±

214

674 ±

243

60.1 ±

20.3

Healthy

Adult

Volunte

ers

Fed 19 10
10.1 ±

2.9

5.0

(2.0-

12.0)

610 ±

223

745 ±

276

72.8 ±

30.2

Cmax: Maximum plasma concentration, Tmax: Time to reach maximum plasma concentration,

AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable

concentration, AUC0-∞: Area under the plasma concentration-time curve from time zero to

infinity, t½: Elimination half-life. Data are presented as mean ± standard deviation, except for

Tmax which is median (min-max).[1]

Comparative Analysis
A direct comparative analysis of Melitracen levels in different patient populations is limited by

the lack of dedicated studies. However, based on general pharmacological principles and the

known characteristics of Melitracen, we can infer potential differences.

Elderly Patients: While specific pharmacokinetic data are unavailable, general dosing

guidelines recommend a reduced dose of one tablet daily for elderly patients, compared to

the usual adult dose of two tablets daily.[3][4] This suggests an anticipated increase in

plasma concentrations or a prolonged half-life in this population, likely due to age-related

declines in hepatic metabolism and renal clearance. Tricyclic antidepressants (TCAs) like

Melitracen are known to have altered pharmacokinetics in older adults.[5]

Patients with Hepatic Impairment: Melitracen is metabolized in the liver, primarily through

demethylation and hydroxylation.[3] In patients with liver disease, particularly cirrhosis,

oxidative drug metabolism can be significantly impaired.[6][7][8] This would likely lead to
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decreased clearance and increased plasma concentrations of Melitracen, potentially

increasing the risk of adverse effects. Therefore, dose adjustments and careful monitoring

are crucial in this population.

Patients with Renal Impairment: Although Melitracen is primarily cleared by hepatic

metabolism, its metabolites are excreted via the kidneys.[9] In patients with renal

impairment, the accumulation of metabolites could occur.[10][11][12] While the direct impact

on parent drug levels might be less pronounced than with hepatic impairment, the potential

for altered pharmacokinetics and adverse effects from metabolite accumulation warrants

caution.

Experimental Protocols
The following is a summary of the methodologies used in key studies for the quantification of

Melitracen in human plasma.

LC-MS/MS Method for Melitracen Quantification in
Human Plasma
This method was employed in a bioequivalence study of a fixed-dose combination tablet

containing Melitracen and Flupentixol.[13]

Sample Preparation:

Plasma samples were subjected to solid-phase extraction.

Given that Melitracen is light-sensitive, all sample handling (collection, processing, and

storage) was conducted under light-proof conditions.

Chromatography:

A Shimadzu LC-30 system was used for chromatographic separation.

Mass Spectrometry:

An API 5500 tandem mass spectrometer was used for detection.
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Quantitation was performed in the positive ion mode using multiple reaction monitoring

(MRM).

Validation:

The method was validated with a linearity range of 0.100–100 ng/mL for Melitracen.

The coefficient of variation for quality control samples was between 5.1% and 7.8%.

Signaling Pathway and Experimental Workflow
Mechanism of Action: Inhibition of Serotonin and
Norepinephrine Reuptake
Melitracen is a tricyclic antidepressant that exerts its therapeutic effects by blocking the

reuptake of the neurotransmitters serotonin (5-HT) and norepinephrine (NE) from the synaptic

cleft back into the presynaptic neuron.[3][14][15] This action increases the concentration of

these neurotransmitters in the synapse, enhancing their ability to bind to postsynaptic receptors

and thereby modulating downstream signaling pathways involved in mood regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bioequivalence Study Of A Fixed-Dose Combination Tablet Containing Melitracen 10 mg
And Flupentixol 0.5 mg In Healthy Chinese Volunteers Under Fasted And Fed Conditions -
PMC [pmc.ncbi.nlm.nih.gov]

2. Bioequivalence Study Of A Fixed-Dose Combination Tablet Containing Melitracen 10 mg
And Flupentixol 0.5 mg In Healthy Chinese Volunteers Under Fasted And Fed Conditions -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. mims.com [mims.com]

4. Frenxit | 0.5 mg+10 mg | Tablet | ফ্রেনজিট ০.৫ মি.গ্রা.+.১০ মি.গ্রা. ট্যাবলেট | Beximco
Pharmaceuticals Ltd. | Indications, Pharmacology, Dosage, Side Effects and more | MedEx
[medex.com.bd]

5. Tricyclic antidepressant - Wikipedia [en.wikipedia.org]

6. Clinical pharmacokinetics in patients with liver disease - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Clinical Pharmacokinetic and Pharmacodynamic Considerations in Patients with Liver
Disease | Semantic Scholar [semanticscholar.org]

8. repository.ubn.ru.nl [repository.ubn.ru.nl]

9. Effect of clinician-patient communication on compliance with flupentixol-melitracen in
functional dyspepsia patients - PMC [pmc.ncbi.nlm.nih.gov]

10. youtube.com [youtube.com]

11. jicrcr.com [jicrcr.com]

12. ukrjnd.com.ua [ukrjnd.com.ua]

13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

14. go.drugbank.com [go.drugbank.com]

15. Effect of Flupentixol-Melitracen in Combination with Psychotherapy on Negative Mood,
Psychological Stress and Life Quality in Coronary Heart Disease Patients Complicated with
Psychological Disorders [aber.apacsci.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15144294?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6756841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6756841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6756841/
https://pubmed.ncbi.nlm.nih.gov/31571834/
https://pubmed.ncbi.nlm.nih.gov/31571834/
https://pubmed.ncbi.nlm.nih.gov/31571834/
https://www.mims.com/singapore/drug/info/flupentixol-plus-melitracen?mtype=generic
https://medex.com.bd/brands/4344/frenxit-05-mg-tablet
https://medex.com.bd/brands/4344/frenxit-05-mg-tablet
https://medex.com.bd/brands/4344/frenxit-05-mg-tablet
https://en.wikipedia.org/wiki/Tricyclic_antidepressant
https://pubmed.ncbi.nlm.nih.gov/1914341/
https://pubmed.ncbi.nlm.nih.gov/1914341/
https://www.semanticscholar.org/paper/Clinical-Pharmacokinetic-and-Pharmacodynamic-in-Morgan-Mclean/0e2a32844b203ba3eee6d44d766093473a9ecdbf
https://www.semanticscholar.org/paper/Clinical-Pharmacokinetic-and-Pharmacodynamic-in-Morgan-Mclean/0e2a32844b203ba3eee6d44d766093473a9ecdbf
https://repository.ubn.ru.nl/bitstream/handle/2066/218240/218240.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4402313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4402313/
https://www.youtube.com/watch?v=P0AQ_VndPG8
https://jicrcr.com/index.php/jicrcr/article/download/1331/2444/5968
https://ukrjnd.com.ua/index.php/journal/article/view/143
https://pdfs.semanticscholar.org/ae6b/0e5906fd7222ee9921250cfba546bf26d506.pdf
https://go.drugbank.com/drugs/DB13384
https://aber.apacsci.com/index.php/JBRHA/article/view/8140
https://aber.apacsci.com/index.php/JBRHA/article/view/8140
https://aber.apacsci.com/index.php/JBRHA/article/view/8140
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Comparative Analysis of Melitracen Levels in Diverse
Patient Populations: A Research Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144294#comparative-analysis-of-melitracen-
levels-in-different-patient-populations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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